Cas no 1655-55-6 (N-(2,4-Dinitrophenyl)-L-proline)

• Product Name: N-(2,4-Dinitrophenyl)-L-proline
• CAS No: 1655-55-6
• MF: C₁₁H₁₁N₃O₆
• MW: 281.221542596817
• MDL: MFCD00037319
• CID: 204192
• PubChem ID: 96807
• Update Time: 2025-10-18

N-(2,4-Dinitrophenyl)-L-proline Chemical and Physical Properties

Names and Identifiers

• N-(2,4-Dinitrophenyl)-L-proline
• DNP-L-proline
• Dnp-Pro-OH
• L-Proline,1-(2,4-dinitrophenyl)-
• N-Dnp-L-proline
• DNP-PROLINE
• N-2,4-DNP-L-PROLINE
• N-Dnp-L-proline Dnp-Pro-OH
• 2,4-DINITROPHENYL-L-PROLINE
• 2,4-Dinitrophenyl-1-proline
• 1-(2,4-dinitrophenyl)-L-proline
• DNP-L-Pro
• (2S)-1-(2,4-dinitrophenyl)pyrrolidine-2-carboxylic acid
• L-Proline, 1-(2,4-dinitrophenyl)-
• N-Dinitrophenyl-l-proline
• MVZXUWLTGGBNHL-VIFPVBQESA-N
• 1-(2,4-Dinitrophenyl)proline #
• Proline,1-(2,4-dinitrophenyl)-
• (2,4-Dinitrophenyl)-L-proline
• NS00046809
• SCHEMBL2064392
• D1036
• AS-46835
• MFCD00037319
• CS-0447742
• (S)-1-(2,4-Dinitrophenyl)pyrrolidine-2-carboxylic acid
• EN300-303242
• CHEBI:53086
• DTXSID501303696
• NSC 89618
• Proline, 1-(2,4-dinitrophenyl)-
• DNP-Pro
• C11H11N3O6
• EINECS 216-743-0
• 1655-55-6
• J-010210
• F10676
• Q27123956
• AKOS015833302

• MDL： MFCD00037319
• Inchi： 1S/C11H11N3O6/c15-11(16)9-2-1-5-12(9)8-4-3-7(13(17)18)6-10(8)14(19)20/h3-4,6,9H,1-2,5H2,(H,15,16)
• InChI Key： MVZXUWLTGGBNHL-UHFFFAOYSA-N
• SMILES： OC(C1N(C2C([N+](=O)[O-])=CC([N+](=O)[O-])=CC=2)CCC1)=O

Computed Properties

• Exact Mass: 281.06500
• Monoisotopic Mass: 281.06478508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132
• Surface Charge: 0
• XLogP3: 1.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.6±0.1 g/cm3
• Melting Point: 138.0 to 141.0 deg-C
• Boiling Point: 531.0±50.0 °C at 760 mmHg
• Flash Point: 275.0±30.1 °C
• Refractive Index: -682.5 ° (C=0.5, AcOH)
• PSA: 132.18000
• LogP: 2.66780
• Solubility: Not determined
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

N-(2,4-Dinitrophenyl)-L-proline Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H228
• Warning Statement： P210-P240-P241-P280
• Hazardous Material transportation number：1325
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• HazardClass：4.1
• PackingGroup：II
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2,4-Dinitrophenyl)-L-proline

Introduction to N-(2,4-Dinitrophenyl)-L-proline (CAS No. 1655-55-6)

N-(2,4-Dinitrophenyl)-L-proline (CAS No. 1655-55-6) is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound has garnered considerable attention due to its applications in various scientific domains, including asymmetric synthesis, catalysis, and biomedical research.

The molecular structure of N-(2,4-Dinitrophenyl)-L-proline consists of a proline backbone substituted with a 2,4-dinitrophenyl group. This arrangement imparts distinct chemical reactivity and stability, making it a valuable intermediate in organic synthesis. The presence of the dinitrophenyl moiety enhances the compound's ability to participate in chiral recognition processes, which is crucial for developing enantioselective catalysts and drugs.

In recent years, N-(2,4-Dinitrophenyl)-L-proline has been extensively studied for its role in asymmetric synthesis. Researchers have leveraged its chiral properties to develop highly efficient catalysts for the synthesis of optically active compounds. These catalysts are particularly important in the pharmaceutical industry, where enantiomerically pure drugs are often required for optimal biological activity and minimal side effects.

The compound's utility extends to the field of proteomics and peptidomimetics. N-(2,4-Dinitrophenyl)-L-proline serves as a key building block in the design of peptidomimetic inhibitors, which are used to modulate protein-protein interactions. These inhibitors have shown promise in the development of treatments for various diseases, including cancer and inflammatory disorders. The dinitrophenyl group provides a handle for further chemical modification, allowing researchers to fine-tune the properties of these peptidomimetics.

Recent advancements in computational chemistry have further highlighted the importance of N-(2,4-Dinitrophenyl)-L-proline. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These studies have demonstrated that the compound can effectively bind to specific protein receptors, modulating their activity and function. This knowledge has opened new avenues for developing targeted therapies with improved efficacy and reduced toxicity.

The synthesis of N-(2,4-Dinitrophenyl)-L-proline involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic methodologies has enabled researchers to produce this compound with high purity and yield. Techniques such as asymmetric hydrogenation and transition metal-catalyzed reactions have been particularly useful in achieving these goals. These advancements have not only improved the accessibility of the compound but also paved the way for its application in more complex synthetic transformations.

In conclusion, N-(2,4-Dinitrophenyl)-L-proline (CAS No. 1655-55-6) is a versatile compound with significant implications in chemical synthesis and biomedical research. Its unique structural features make it an invaluable tool for developing enantioselective catalysts, peptidomimetic inhibitors, and targeted therapies. As research in this field continues to evolve, the applications of this compound are expected to expand further, contributing to advancements in medicine and materials science.